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Compound of Interest

Compound Name: 1-Bromoheptadecane

Cat. No.: B013588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromoheptadecane is a linear alkyl bromide with a 17-carbon chain. As a halogenated

hydrocarbon, it serves as a versatile chemical intermediate and building block in organic

synthesis. Its long lipophilic alkyl chain and the reactive bromo group make it a compound of

interest in various applications, including the synthesis of more complex molecules and the

development of novel materials. This guide provides a comprehensive overview of its chemical

properties, a detailed experimental protocol for its synthesis, and its potential applications in

the field of drug development.

Chemical and Physical Properties
The fundamental properties of 1-Bromoheptadecane are summarized below. These data are

essential for its use in experimental settings, providing information on its molecular

characteristics and identity.
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Property Value References

Molecular Formula C₁₇H₃₅Br [1][2][3][4]

Molecular Weight 319.36 g/mol [1][2][4][5][6]

Alternate Names Heptadecyl Bromide [1][5]

CAS Number 3508-00-7 [1][2][3]

Appearance
White or colorless to light

yellow solid/powder
[7][8]

Linear Formula CH₃(CH₂)₁₆Br [5]

Relevance in Research and Drug Development
While 1-Bromoheptadecane is not an active pharmaceutical ingredient itself, its structural

features are relevant to drug development in several ways:

Synthetic Building Block: The primary role of 1-Bromoheptadecane is as a precursor or

intermediate in the synthesis of more complex molecules. The bromo group can be readily

displaced or used in coupling reactions to introduce the 17-carbon alkyl chain into a target

molecule. This long lipophilic chain can be used to modify the solubility, membrane

permeability, and pharmacokinetic profile of a potential drug candidate.

Drug Delivery Systems: Long-chain hydrocarbons are fundamental components of lipid-

based drug delivery systems, such as liposomes and solid lipid nanoparticles. While 1-
Bromoheptadecane itself is not typically a direct component, its derivatives, such as

quaternary ammonium salts or lipids synthesized from it, can be incorporated into these

delivery vehicles to encapsulate and transport therapeutic agents.

Hydrophobic Moieties: In medicinal chemistry, the introduction of a long alkyl chain can

significantly increase the lipophilicity of a compound. This can be a strategic approach to

enhance a drug's ability to cross cellular membranes or to target lipid-rich environments. The

heptadecyl chain can serve as a hydrophobic anchor, influencing the molecule's interaction

with biological targets.
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Experimental Protocol: Synthesis of 1-
Bromoheptadecane
The synthesis of 1-Bromoheptadecane is typically achieved through the bromination of the

corresponding alcohol, 1-heptadecanol. A common and effective method involves the reaction

of the alcohol with hydrogen bromide, which can be generated in situ from sodium bromide and

a strong acid like sulfuric acid.

Objective: To synthesize 1-Bromoheptadecane from 1-heptadecanol.

Materials:

1-heptadecanol

Sodium bromide (NaBr)

Concentrated sulfuric acid (H₂SO₄)

Water (H₂O)

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated brine solution (NaCl)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 1-heptadecanol and sodium bromide.

Acid Addition: Slowly add concentrated sulfuric acid to the mixture while cooling the flask in

an ice bath to control the exothermic reaction.

Reflux: Heat the reaction mixture to reflux and maintain it for a specified period to ensure the

completion of the reaction. The progress can be monitored by thin-layer chromatography
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(TLC).

Work-up: After cooling to room temperature, add water to the reaction mixture. Transfer the

mixture to a separatory funnel.

Extraction: Extract the aqueous layer with an organic solvent. Combine the organic layers.

Washing: Wash the combined organic layers sequentially with water, saturated sodium

bicarbonate solution, and finally with saturated brine.

Drying and Filtration: Dry the organic layer over an anhydrous drying agent like magnesium

sulfate. Filter to remove the drying agent.

Solvent Removal: Remove the organic solvent using a rotary evaporator to obtain the crude

1-Bromoheptadecane.

Purification: If necessary, the crude product can be further purified by distillation under

reduced pressure or recrystallization to yield pure 1-Bromoheptadecane.

Visualization of the Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of 1-Bromoheptadecane from

1-heptadecanol.
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Caption: Workflow for the synthesis of 1-Bromoheptadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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